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An Objective Comparison of the Optical Properties of Poly(bisphenol A carbonate)
Formulations

This guide provides a detailed comparison of the optical properties of various poly(bisphenol
A carbonate) (PC) formulations. Poly(bisphenol A carbonate) is a widely used thermoplastic

known for its exceptional impact resistance, high-temperature stability, and inherent

transparency, making it a material of choice for applications ranging from optical lenses and

medical devices to automotive headlamps and electronic displays.[1][2] However, different

grades and formulations of PC exhibit varying optical characteristics depending on the

additives and processing methods used.

This document is intended for researchers, scientists, and drug development professionals who

require a clear understanding of these differences to select the appropriate material for their

specific applications. The following sections present quantitative data, detailed experimental

protocols for key optical property measurements, and a visual workflow for assessing material

degradation.

Data Presentation: Comparison of Optical
Properties
The selection of a polycarbonate grade is often a trade-off between several performance

characteristics. For instance, the incorporation of flame-retardant additives can sometimes
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impact the material's natural transparency.[3] Similarly, while UV-stabilized grades are designed

to resist yellowing over time, their initial optical properties might differ slightly from general-

purpose grades.[4][5] The following table summarizes the key optical properties of several

representative poly(bisphenol A carbonate) formulations.

Formulatio

n Type

Grade

Example

Refractive

Index (n)

Luminous

Transmitta

nce (%)

Haze (%)

Yellownes

s Index

(YI)

Test

Method(s)

General

Purpose

SABIC

LEXAN™

131

1.586[6]
88 (at 2.54

mm)[6]

1.0 (at 2.54

mm)[6]

Not

specified

ASTM

D542,

ASTM

D1003[6]

General

Purpose

Generic

PC
1.59[7]

>86 (at 3.2

mm)[7]

<1 (at 3.2

mm)[7]

>2.0 (after

3 yrs UV)

[7]

ASTM

D542,

ASTM

D1003,

ASTM

D1925[7]

UV

Stabilized

Makrolon®

2407

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Optical/LE

D Grade

Makrolon®

LED2245
1.584[8]

>89 (at 3

mm)[8]
<0.5[8]

Not

specified

ISO

standards[

8]

Ophthalmic

Grade

SABIC

LEXAN™

OQ3120

1.586[1] 89[1]
Not

specified

Not

specified

ASTM

D542,

ASTM

D1003[1]

Glass-

Filled

(30%)

Generic

PC
Opaque

Not

applicable

Not

applicable

Not

applicable

Not

applicable

Note: The values presented are typical and may vary based on the specific product, processing

conditions, and sample thickness. Direct comparison between different manufacturers should
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be made with caution.

Experimental Protocols
Accurate and reproducible measurement of optical properties is critical for quality control and

material selection. The following are detailed methodologies for the standard tests cited in this

guide.

Yellowness Index (YI) per ASTM D1925
The Yellowness Index is a number calculated from spectrophotometric data that describes the

change in color of a plastic from clear or white toward yellow.[9][10] This test is crucial for

evaluating the degradation of polycarbonate, which is susceptible to yellowing upon exposure

to UV radiation.[5]

Objective: To quantify the degree of yellowness of a plastic sample under daylight

illumination.[9]

Apparatus: A spectrophotometer capable of measuring tristimulus values (X, Y, Z) of the

specimen relative to a magnesium oxide standard.[2]

Methodology:

Specimen Preparation: The test specimens should be of a uniform thickness and free of

any surface defects.

Calibration: Calibrate the spectrophotometer according to the manufacturer's instructions.

Measurement: Place the specimen in the spectrophotometer and measure the tristimulus

values (X, Y, Z) for CIE illuminant C.[10]

Calculation: The Yellowness Index (YI) is calculated using the following formula:[2] YI =

[100 * (1.28 * X - 1.06 * Z)] / Y

Haze and Luminous Transmittance per ASTM D1003
This test method measures two key optical properties: luminous transmittance, which is the

amount of incident light that passes through a material, and haze, which is the percentage of
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transmitted light that is scattered by more than 2.5 degrees from the incident beam.[8][11][12]

Objective: To determine the haze and luminous transmittance of transparent plastics.[8]

Apparatus: A hazemeter or a spectrophotometer equipped with an integrating sphere.[13]

Methodology:

Specimen Preparation: Specimens must be clean, flat, and free of scratches.

Measurement: The procedure involves four measurements:

T1: Total light transmitted by the specimen.

T2: Light scattered by the instrument.

T3: Total light transmitted by both the specimen and the instrument.

T4: Light scattered by both the specimen and the instrument.

Calculation:

Total Transmittance (Tt) = T3 / T1

Diffuse Transmittance (Td) = [T4 - T2 * (T3 / T1)] / T1

Haze (%) = (Td / Tt) * 100

Refractive Index per ASTM D542
The refractive index is the ratio of the velocity of light in a vacuum to its velocity in a transparent

material.[14] It is a fundamental property used in the design of optical components.

Objective: To measure the refractive index of transparent organic plastics.[15]

Apparatus: An Abbe refractometer.[16]

Methodology:
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Specimen Preparation: The specimen must have a flat and highly polished surface to

ensure good contact with the refractometer prism.[17]

Procedure: A drop of a suitable contacting liquid (with a refractive index higher than the

specimen) is placed on the refractometer prism.[17] The specimen is then placed firmly on

top.

Measurement: A light source is used to illuminate the specimen. The operator adjusts the

refractometer's controls until the dividing line between the light and dark fields aligns with

the crosshairs in the eyepiece.[16][17] The refractive index is then read from the

instrument's scale.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of an experimental procedure to determine the

Yellowness Index of a poly(bisphenol A carbonate) formulation, a key indicator of its optical

stability.
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Sample Preparation

Measurement (ASTM D1925)

Data Analysis

Start: Select PC Formulation

Prepare Specimen
(Uniform Thickness, Clean Surface)

Calibrate Spectrophotometer

Measure Tristimulus Values
(X, Y, Z) for CIE Illuminant C

Calculate Yellowness Index (YI)
YI = [100 * (1.28X - 1.06Z)] / Y

Report YI Value

Click to download full resolution via product page

Workflow for Yellowness Index Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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